Cas no 102362-04-9 (4-Acetyl-2-methoxybenzoic acid)

• Product Name: 4-Acetyl-2-methoxybenzoic acid
• CAS No: 102362-04-9
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• CID: 2123914
• PubChem ID: 70045559
• Update Time: 2025-05-19

4-Acetyl-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-acetyl-2-methoxybenzoic acid
• Benzoicacid,4-acetyl-2-methoxy-
• AK00739534
• CEA36204
• CS-0119723
• SCHEMBL7284622
• AKOS037648494
• BS-14176
• DA-16220
• C71102
• Benzoic acid, 4-acetyl-2-methoxy-
• MFCD20644542
• 102362-04-9
• 4-Acetyl-2-methoxybenzoic acid

• Inchi： 1S/C10H10O4/c1-6(11)7-3-4-8(10(12)13)9(5-7)14-2/h3-5H,1-2H3,(H,12,13)
• InChI Key： OFDZQWIOLLRCOX-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(C)=O)C=CC=1C(=O)O

Computed Properties

• Exact Mass: 194.05790880g/mol
• Monoisotopic Mass: 194.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.6

Additional information on 4-Acetyl-2-methoxybenzoic acid

Recent Advances in the Study of 4-Acetyl-2-methoxybenzoic Acid (CAS: 102362-04-9)

4-Acetyl-2-methoxybenzoic acid (CAS: 102362-04-9) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its role as an intermediate in the synthesis of more complex bioactive molecules, as well as its intrinsic pharmacological properties. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical characteristics, biological activities, and potential applications in drug development.

The compound's structural features, including the acetyl and methoxy functional groups, contribute to its reactivity and ability to interact with various biological targets. Recent investigations have explored its utility in the synthesis of anti-inflammatory and antimicrobial agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-acetyl-2-methoxybenzoic acid exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. This suggests its potential as a lead compound for developing novel non-steroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, 4-acetyl-2-methoxybenzoic acid has been investigated for its antimicrobial activity. A recent preprint article (2024) highlighted its efficacy against a range of Gram-positive bacteria, including Staphylococcus aureus and Enterococcus faecalis. The study proposed that the compound disrupts bacterial cell wall synthesis, making it a promising candidate for further development as an antibiotic, particularly in the face of rising antibiotic resistance.

Another area of interest is the compound's potential role in cancer therapy. Preliminary in vitro studies have shown that 4-acetyl-2-methoxybenzoic acid can induce apoptosis in certain cancer cell lines, such as breast cancer (MCF-7) and colon cancer (HT-29). Researchers attribute this effect to the compound's ability to modulate reactive oxygen species (ROS) levels and interfere with cellular signaling pathways involved in cell proliferation and survival. However, further in vivo studies are needed to validate these findings and assess the compound's safety profile.

From a chemical synthesis perspective, recent advancements have focused on optimizing the production of 4-acetyl-2-methoxybenzoic acid to improve yield and purity. A 2023 patent application described a novel catalytic method using palladium-based catalysts, which significantly reduces the formation of by-products and enhances the scalability of the synthesis process. This development is particularly relevant for industrial-scale production, where efficiency and cost-effectiveness are critical considerations.

Despite these promising findings, challenges remain in the clinical translation of 4-acetyl-2-methoxybenzoic acid and its derivatives. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and pharmacodynamic studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 4-acetyl-2-methoxybenzoic acid (CAS: 102362-04-9) represents a versatile and pharmacologically active molecule with broad applications in drug discovery and development. Its anti-inflammatory, antimicrobial, and potential anticancer properties make it a valuable subject of ongoing research. Future studies should focus on elucidating its mechanism of action, optimizing its chemical synthesis, and evaluating its efficacy and safety in preclinical and clinical settings. As the field progresses, this compound may pave the way for novel therapeutic interventions addressing unmet medical needs.